Cas no 29270-21-1 (2-Methanesulfonyl-2-phenylacetic acid)

• Product Name: 2-Methanesulfonyl-2-phenylacetic acid
• CAS No: 29270-21-1
• MF: C₉H₁₀O₄S
• MW: 214.238301753998
• CID: 5528823
• Update Time: 2025-05-25

2-Methanesulfonyl-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-(methylsulfonyl)-
• 2-Methanesulfonyl-2-phenylacetic acid

• Inchi： 1S/C9H10O4S/c1-14(12,13)8(9(10)11)7-5-3-2-4-6-7/h2-6,8H,1H3,(H,10,11)
• InChI Key： MFUIRTDVFGAGCV-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C(=O)O)S(=O)(=O)C

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 448.9±38.0 °C(Predicted)
• pka: 1.90±0.10(Predicted)

Additional information on 2-Methanesulfonyl-2-phenylacetic acid

Introduction to 2-Methanesulfonyl-2-phenylacetic acid (CAS No. 29270-21-1)

2-Methanesulfonyl-2-phenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 29270-21-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of acetic acid derivatives, characterized by the presence of a methanesulfonyl group and a phenyl moiety at the alpha position. Its unique structural features make it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The molecular formula of 2-Methanesulfonyl-2-phenylacetic acid is C₉H₈O₄S, reflecting its composition of nine carbon atoms, eight hydrogen atoms, four oxygen atoms, and one sulfur atom. The methanesulfonyl group (-SO₂-) introduces a strong electron-withdrawing effect, which can influence the reactivity and properties of the molecule. The phenyl ring, on the other hand, contributes to hydrophobic interactions and can serve as a scaffold for further functionalization.

In recent years, 2-Methanesulfonyl-2-phenylacetic acid has garnered attention in the field of drug discovery due to its structural similarity to known bioactive molecules. Researchers have been exploring its potential as a precursor in the synthesis of novel therapeutic agents. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it a versatile building block for medicinal chemistry.

One of the most compelling aspects of 2-Methanesulfonyl-2-phenylacetic acid is its role in the development of small-molecule inhibitors. Studies have demonstrated its utility in creating compounds that target specific enzymatic pathways involved in diseases such as cancer and inflammation. The methanesulfonyl group, in particular, has been shown to enhance binding affinity to biological targets, improving the efficacy of drug candidates.

The pharmacological potential of 2-Methanesulfonyl-2-phenylacetic acid has been further explored through computational modeling and high-throughput screening. These approaches have identified derivatives with enhanced pharmacokinetic properties, including improved solubility and bioavailability. Such findings are crucial for advancing drug development pipelines and bringing new treatments to patients more efficiently.

Additionally, 2-Methanesulfonyl-2-phenylacetic acid has found applications in materials science, particularly in the synthesis of functional polymers. Its incorporation into polymer backbones can impart unique properties such as thermal stability and chemical resistance. These attributes make it valuable for developing advanced materials used in industries ranging from electronics to aerospace.

The synthesis of 2-Methanesulfonyl-2-phenylacetic acid typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include sulfonylation followed by carboxylation or acylation steps. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making the compound more accessible for research and industrial applications.

In conclusion, 2-Methanesulfonyl-2-phenylacetic acid (CAS No. 29270-21-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool in pharmaceutical research, material science, and beyond. As our understanding of its properties continues to grow, so too will its applications in addressing complex challenges in health and technology.